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Compound of Interest

Compound Name: 7-Oxodocosanoic acid

Cat. No.: B14347331 Get Quote

7-Oxodocosanoic Acid: A Technical Guide
Disclaimer: Specific experimental data for 7-Oxodocosanoic acid is limited in publicly

available literature. This guide provides a comprehensive overview based on the established

properties and methodologies for long-chain oxo fatty acids, with data from related compounds

used for illustrative purposes.

Core Chemical and Physical Properties
7-Oxodocosanoic acid is a long-chain oxo fatty acid. Its fundamental properties are

summarized below. While experimental values for melting and boiling points are not readily

available, they can be estimated to be similar to or slightly higher than those of the parent fatty

acid, docosanoic acid, due to the presence of the polar keto group.
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Property Value Source

Molecular Formula C22H42O3
PubChem (CID 5312929 - for

21-oxo isomer)

Molecular Weight 354.57 g/mol
PubChem (CID 5312929 - for

21-oxo isomer)[1]

IUPAC Name 7-Oxodocosanoic acid N/A

Synonyms 7-keto-docosanoic acid N/A

Melting Point Estimated > 80 °C
Based on Docosanoic Acid

(Cheméo)[2]

Boiling Point Estimated > 400 °C
Based on Docosanoic Acid

(Cheméo)[2]

Solubility

Insoluble in water; soluble in

organic solvents like

chloroform and methanol.

General property of long-chain

fatty acids

Synthesis and Experimental Protocols
The synthesis of 7-Oxodocosanoic acid can be conceptually approached through the

oxidation of the corresponding 7-hydroxydocosanoic acid. Below is a generalized protocol for

such a transformation.

Synthesis of 7-Oxodocosanoic Acid via Oxidation
A common method for the synthesis of a keto acid is the oxidation of the corresponding

secondary alcohol.

Experimental Protocol:

Dissolution: Dissolve 7-hydroxydocosanoic acid in a suitable organic solvent, such as

dichloromethane, in a round-bottom flask.

Addition of Oxidizing Agent: Slowly add an oxidizing agent, such as pyridinium

chlorochromate (PCC) or a Swern oxidation cocktail, to the solution while stirring at room
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temperature.

Monitoring the Reaction: Monitor the progress of the reaction using thin-layer

chromatography (TLC).

Quenching: Once the reaction is complete, quench it by adding a suitable reagent (e.g.,

sodium thiosulfate for a chromium-based oxidant).

Extraction: Extract the product into an organic solvent. Wash the organic layer sequentially

with dilute acid, bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude 7-Oxodocosanoic acid using column chromatography on silica

gel.
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Synthesis Workflow

Start

Dissolve 7-hydroxydocosanoic acid

Add oxidizing agent

Monitor reaction by TLC

Quench reaction

Extract product

Dry and concentrate

Purify by column chromatography

Characterize product

End
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A generalized workflow for the synthesis of 7-Oxodocosanoic acid.
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Analytical Methodologies
The characterization and quantification of long-chain fatty acids like 7-Oxodocosanoic acid
are typically performed using chromatographic techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique for the analysis of fatty acids, particularly when dealing with heat-

sensitive compounds or for preparative purposes.[3]

Experimental Protocol for HPLC Analysis:

Sample Preparation: Dissolve a known amount of the purified 7-Oxodocosanoic acid in the

mobile phase or a compatible solvent.

HPLC System:

Column: C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile and water, with a small amount of acetic acid to

ensure sharp peaks.[3]

Flow Rate: 1.0 mL/min.

Detector: UV detector set at 205-210 nm.[3] For enhanced sensitivity, derivatization to

phenacyl esters can be performed, allowing detection at higher wavelengths.[3]

Injection: Inject the sample onto the column.

Data Analysis: Analyze the resulting chromatogram to determine the retention time and peak

area, which can be used for identification and quantification against a standard.
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Analytical Workflow
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A typical workflow for the HPLC analysis of 7-Oxodocosanoic acid.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for identifying and quantifying volatile compounds and can be

used for fatty acids after derivatization to more volatile esters.[4]
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Potential Biological Activity and Signaling Pathways
While the specific biological roles of 7-Oxodocosanoic acid are not well-documented, other

oxo fatty acids are known to be involved in various cellular processes, including inflammation

and metabolic regulation. It is plausible that 7-Oxodocosanoic acid could act as a signaling

molecule, potentially interacting with cell surface or nuclear receptors.

Hypothetical Signaling Pathway

7-Oxodocosanoic_acid

G-Protein Coupled Receptor

Adenylate Cyclase

cAMP

Protein Kinase A

CREB

Target Gene Expression
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A hypothetical signaling pathway involving 7-Oxodocosanoic acid.

Spectral Data
Specific spectral data for 7-Oxodocosanoic acid is not available. However, the expected

characteristic spectral features would include:

¹H NMR: A triplet corresponding to the methyl group, multiplets for the methylene groups,

and signals in the 2.2-2.5 ppm region for the protons alpha to the carbonyl and carboxyl

groups.

¹³C NMR: A peak around 179 ppm for the carboxylic acid carbon, a peak around 211 ppm for

the ketone carbonyl carbon, and a series of peaks for the methylene carbons.

IR Spectroscopy: A broad absorption band around 3000 cm⁻¹ for the O-H stretch of the

carboxylic acid, a sharp peak around 1710 cm⁻¹ for the C=O stretch of the ketone, and

another C=O stretch for the carboxylic acid around 1700 cm⁻¹.

Mass Spectrometry: The molecular ion peak (M+) and characteristic fragmentation patterns

corresponding to the loss of water and cleavage at the keto group.

Further research is necessary to elucidate the precise chemical properties, biological functions,

and potential applications of 7-Oxodocosanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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